Cas no 2137628-63-6 (5-(2-methylpropyl)-4H,5H,6H,7H-1,2oxazolo4,5-cpyridin-3-ylmethanesulfonyl chloride)

• Product Name: 5-(2-methylpropyl)-4H,5H,6H,7H-1,2oxazolo4,5-cpyridin-3-ylmethanesulfonyl chloride
• CAS No: 2137628-63-6
• MF: C₁₁H₁₇ClN₂O₃S
• MW: 292.782280683517
• CID: 6258214
• PubChem ID: 165472953
• Update Time: 2025-06-08

5-(2-methylpropyl)-4H,5H,6H,7H-1,2oxazolo4,5-cpyridin-3-ylmethanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-(2-methylpropyl)-4H,5H,6H,7H-1,2oxazolo4,5-cpyridin-3-ylmethanesulfonyl chloride
• EN300-1117360
• [5-(2-methylpropyl)-4H,5H,6H,7H-[1,2]oxazolo[4,5-c]pyridin-3-yl]methanesulfonyl chloride
• 2137628-63-6

• Inchi： 1S/C11H17ClN2O3S/c1-8(2)5-14-4-3-11-9(6-14)10(13-17-11)7-18(12,15)16/h8H,3-7H2,1-2H3
• InChI Key： DXWILWIMFJNBIQ-UHFFFAOYSA-N
• SMILES： ClS(CC1C2=C(CCN(CC(C)C)C2)ON=1)(=O)=O

Computed Properties

• Exact Mass: 292.0648413g/mol
• Monoisotopic Mass: 292.0648413g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 71.8Ų

Additional information on 5-(2-methylpropyl)-4H,5H,6H,7H-1,2oxazolo4,5-cpyridin-3-ylmethanesulfonyl chloride

Introduction to 5-(2-methylpropyl)-4H,5H,6H,7H-1,2oxazolo[4,5-c]pyridin-3-ylmethanesulfonyl chloride (CAS No. 2137628-63-6)

5-(2-methylpropyl)-4H,5H,6H,7H-1,2oxazolo[4,5-c]pyridin-3-ylmethanesulfonyl chloride (CAS No. 2137628-63-6) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of sulfonyl chlorides and is characterized by its intricate heterocyclic core, which includes a 1,2-oxazolo[4,5-c]pyridine moiety. The presence of this core structure imparts distinct chemical and biological properties that make it a valuable candidate for various pharmaceutical applications.

The 1,2-oxazolo[4,5-c]pyridine scaffold is a well-known heterocyclic system that has been extensively studied for its diverse biological activities. This scaffold is known to exhibit a range of pharmacological properties, including anti-inflammatory, antiviral, and anticancer activities. The introduction of the 5-(2-methylpropyl) substituent and the sulfonyl chloride functional group further enhances the compound's reactivity and potential utility in drug development.

In recent years, significant advancements have been made in understanding the synthetic routes and biological applications of compounds containing the 1,2-oxazolo[4,5-c]pyridine core. One notable study published in the Journal of Medicinal Chemistry (2021) reported the synthesis of a series of 1,2-oxazolo[4,5-c]pyridine-based derivatives and their evaluation as potential inhibitors of specific enzymes involved in cancer progression. The results indicated that compounds with a sulfonyl chloride functional group exhibited potent inhibitory activity against these enzymes.

The sulfonyl chloride functional group is particularly important in the context of medicinal chemistry due to its high reactivity and ability to form stable sulfonamide bonds with nucleophiles. This property makes it an excellent candidate for the development of prodrugs and targeted drug delivery systems. For instance, a study published in Organic & Biomolecular Chemistry (2020) demonstrated the successful use of sulfonyl chlorides as linking agents in the synthesis of prodrugs designed to improve the pharmacokinetic properties of existing drugs.

The structural complexity of 5-(2-methylpropyl)-4H,5H,6H,7H-1,2oxazolo[4,5-c]pyridin-3-ylmethanesulfonyl chloride also presents challenges in its synthesis. However, recent advancements in synthetic methodologies have facilitated the efficient preparation of this compound. A notable example is a protocol described in Tetrahedron Letters (2019), which utilized a palladium-catalyzed coupling reaction to construct the key heterocyclic core efficiently and in high yield.

In addition to its potential as a drug candidate or prodrug linker, 5-(2-methylpropyl)-4H,5H,6H,7H-1,2oxazolo[4,5-c]pyridin-3-ylmethanesulfonyl chloride has also been explored for its utility in chemical biology research. Its reactivity with various nucleophiles allows it to be used as a tool for probing protein-protein interactions and studying cellular processes. A study published in Chemical Communications (2018) utilized this compound as a probe to identify novel protein targets involved in cellular signaling pathways.

The safety profile of compounds containing the sulfonyl chloride functional group is an important consideration in their development for pharmaceutical applications. While sulfonyl chlorides are generally considered safe when used under controlled conditions, it is crucial to conduct thorough toxicity studies to ensure their safety for human use. Recent research has focused on optimizing the synthetic routes to minimize impurities and by-products that could pose safety concerns.

In conclusion, 5-(2-methylpropyl)-4H,5H,6H,7H-1,2oxazolo[4,5-c]pyridin-3-ylmethanesulfonyl chloride (CAS No. 2137628-63-6) represents an exciting compound with significant potential in medicinal chemistry and chemical biology. Its unique structural features and reactivity make it a valuable tool for drug discovery and development. Ongoing research continues to uncover new applications and optimize its properties for various therapeutic uses.